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Cat. No.: B130050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Hexachloroacetone, also known as perchloroacetone, is a halogenated ketone with the

chemical formula C₃Cl₆O.[1][2] It serves as a critical intermediate and reagent in various fields

of organic synthesis, including the production of pharmaceuticals, agrochemicals, and specialty

chemicals.[3][4] Its utility stems from the two trichloromethyl groups attached to a central

carbonyl, making it a powerful trichloroacetylating agent.[5][6] This document provides a

comprehensive technical overview of hexachloroacetone's molecular structure,

physicochemical properties, synthesis protocols, and analytical characterization methods,

intended for professionals in research and development.

Molecular Structure and Identification
Hexachloroacetone is an organic compound with the formula (Cl₃C)₂CO.[5] The IUPAC name

is 1,1,1,3,3,3-Hexachloropropan-2-one.[5] The positions of the chlorine atoms are generally

omitted from the common name as all possible alpha-positions are fully substituted.[5]

Figure 1: 2D Molecular Structure of Hexachloroacetone

Chemical and Physical Properties
The key identifiers and physicochemical properties of hexachloroacetone are summarized in

the table below for easy reference.
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Property Value Reference(s)

IUPAC Name
1,1,1,3,3,3-Hexachloropropan-

2-one
[5]

Synonyms
Perchloroacetone,

Hexachloropropanone, HCA
[2][5][7]

CAS Number 116-16-5 [2][5]

Molecular Formula C₃Cl₆O [1][2][5]

Molecular Weight 264.75 g/mol [1][2][5][8]

Appearance Colorless to yellowish liquid [1][5]

Melting Point -2 °C [5]

Boiling Point
204 °C (at 760 mmHg); 66-70

°C (at 6 mmHg)
[5]

Density 1.743 g/mL at 25 °C [1]

Solubility Slightly soluble in water [1][5]

InChI Key
DOJXGHGHTWFZHK-

UHFFFAOYSA-N
[2][5][9]

SMILES ClC(Cl)(Cl)C(=O)C(Cl)(Cl)Cl [5]

Experimental Protocols
Synthesis of Hexachloroacetone
Hexachloroacetone is typically produced via the catalytic liquid-phase chlorination of acetone

or partially chlorinated acetones.[6] The process involves the substitution of all six alpha-

hydrogens with chlorine atoms.

General Protocol: Catalytic Liquid-Phase Chlorination

Reactor Setup: A glass-lined or nickel reactor equipped with a condenser, gas inlet tube, and

mechanical stirrer is charged with a solvent (often hexachloroacetone itself) and a catalyst.

[6][10] Common catalysts include activated carbon or pyridine.[6]
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Initiation: The reactor is heated to a temperature between 130–170 °C.[6] Acetone (or a

chloroacetone intermediate) is introduced into the reactor.

Chlorination: Chlorine gas is bubbled through the reaction mixture.[6] The reaction is highly

exothermic and requires careful temperature control. The reaction proceeds through various

chlorinated intermediates (mono-, di-, tri-, tetra-, and pentachloroacetone) until

hexachloroacetone is formed.[11]

Monitoring: The reaction progress can be monitored by gas chromatography (GC) to analyze

the composition of the reaction mixture. The reaction is considered complete when the

concentration of intermediates, particularly pentachloroacetone, is minimized.

Catalyst Separation: If a solid catalyst like activated carbon is used, it is separated from the

crude product mixture by filtration.[6]

Purification: The crude hexachloroacetone is purified by fractional distillation, often under

reduced pressure, to separate the final product from any remaining intermediates and

solvent.[6][11] Industrial processes report yields as high as 98.4%.[10]
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Figure 2: General Workflow for Hexachloroacetone Synthesis

Analytical Characterization
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The identity and purity of synthesized hexachloroacetone are confirmed using standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR is used to confirm the carbon

framework. Due to the molecule's symmetry, the two trichloromethyl carbons (-CCl₃) are

chemically equivalent, and the central carbonyl carbon (C=O) gives a distinct signal. ¹³C

NMR spectra for hexachloroacetone are available in public databases.[12]

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify functional groups. The

most prominent feature in the IR spectrum of hexachloroacetone is a strong absorption

band corresponding to the C=O stretching vibration of the ketone group. This data is

available on the NIST Chemistry WebBook.[13]

Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EI-MS) is used to

determine the molecular weight and fragmentation pattern.[14] The mass spectrum will show

the molecular ion peak and characteristic peaks resulting from the loss of chlorine atoms or

CCl₃ groups, which helps in confirming the structure.[13]

Applications in Research and Drug Development
Hexachloroacetone is a versatile compound with several key applications:

Chemical Synthesis: It serves as a precursor for producing other important chemicals. For

example, it is used in the industrial synthesis of hexafluoroacetone via treatment with HF.[5]

It is also a raw material for producing deuterated chloroform (CDCl₃), a common NMR

solvent, through hydrolysis with deuterium oxide.[6]

Pharmaceutical Intermediates: The compound is a building block in the synthesis of various

pharmaceutical compounds, including antiviral and anti-inflammatory drugs.[4]

Agrochemicals: A primary use of hexachloroacetone is as a pesticide and in the formulation

of herbicides.[5]

Reagent: It functions as a trichloroacetylating agent, similar in reactivity to trichloroacetyl

chloride, and is used for efficient amino acid activation in peptide synthesis.[5]

Safety and Handling
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Hexachloroacetone is a toxic and hazardous chemical. It is harmful if swallowed and toxic if

inhaled.[15][16] It can cause skin irritation and may lead to an allergic skin reaction.[15] When

heated, it can evolve toxic phosgene gas.[1] Handling requires appropriate personal protective

equipment (PPE), including gloves and respiratory protection, and must be done in a well-

ventilated area.[6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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